Cas no 167858-56-2 (1-Bromo-2-fluoro-4-propylbenzene)
1-Bromo-2-fluoro-4-propylbenzene is a halogenated aromatic compound featuring bromine and fluorine substituents on a benzene ring with a propyl group at the para position. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecules. The propyl group contributes to its lipophilicity, influencing solubility and binding properties in target compounds. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for research and industrial processes.
167858-56-2 structure
Product Name:1-Bromo-2-fluoro-4-propylbenzene
CAS No:167858-56-2
MF:C9H10BrF
MW:217.078105449677
MDL:MFCD00804632
CID:1025400
PubChem ID:4286314
Update Time:2025-06-07
1-Bromo-2-fluoro-4-propylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-2-fluoro-4-propylbenzene
- 1-bromo-2-fluoro-4-propylBenzen
- 4-propyl-2-fluoro-1-bromobenzene
- AC1N7X0R
- AK-86763
- ANW-45885
- BD227228
- CTK8B4685
- SureCN8619701
- FCH2260347
- AX8227228
- W3658
- ST24021248
- SCHEMBL8619701
- 167858-56-2
- Benzene, 1-bromo-2-fluoro-4-propyl-
- AS-62128
- MFCD00804632
- DB-311919
- A882209
- AKOS015998872
- CS-0152423
- DTXSID60401579
- A12131
-
- MDL： MFCD00804632
- Inchi： 1S/C9H10BrF/c1-2-3-7-4-5-8(10)9(11)6-7/h4-6H,2-3H2,1H3
- InChI Key： NYAHPJZGIZIGEL-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1F)CCC
Computed Properties
- Exact Mass: 215.995
- Monoisotopic Mass: 215.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 4.1
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 219.7±20.0 °C at 760 mmHg
- Flash Point: 89.5±16.6 °C
- PSA: 0
- Vapor Pressure: No data available
1-Bromo-2-fluoro-4-propylbenzene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ° C, -4 ° C is better
1-Bromo-2-fluoro-4-propylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG039-250mg |
1-Bromo-2-fluoro-4-propylbenzene |
167858-56-2 | 96% | 250mg |
766CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG039-5g |
1-Bromo-2-fluoro-4-propylbenzene |
167858-56-2 | 96% | 5g |
6058CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG039-1g |
1-Bromo-2-fluoro-4-propylbenzene |
167858-56-2 | 96% | 1g |
1516.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG039-50mg |
1-Bromo-2-fluoro-4-propylbenzene |
167858-56-2 | 96% | 50mg |
202.0CNY | 2021-07-18 | |
| Alichem | A019088219-1g |
1-Bromo-2-fluoro-4-propylbenzene |
167858-56-2 | 96% | 1g |
176.40 USD | 2021-05-31 | |
| Alichem | A019088219-5g |
1-Bromo-2-fluoro-4-propylbenzene |
167858-56-2 | 96% | 5g |
567.00 USD | 2021-05-31 | |
| Alichem | A019088219-10g |
1-Bromo-2-fluoro-4-propylbenzene |
167858-56-2 | 96% | 10g |
980.00 USD | 2021-05-31 | |
| Fluorochem | 210998-250mg |
1-Bromo-2-fluoro-4-propylbenzene |
167858-56-2 | 95% | 250mg |
￡61.00 | 2022-03-01 | |
| Fluorochem | 210998-1g |
1-Bromo-2-fluoro-4-propylbenzene |
167858-56-2 | 95% | 1g |
￡153.00 | 2022-03-01 | |
| Fluorochem | 210998-5g |
1-Bromo-2-fluoro-4-propylbenzene |
167858-56-2 | 95% | 5g |
￡457.00 | 2022-03-01 |
1-Bromo-2-fluoro-4-propylbenzene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:167858-56-2)1-Bromo-2-fluoro-4-propylbenzene
Order Number:A882209
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:06
Price ($):309.0
Email:sales@amadischem.com
1-Bromo-2-fluoro-4-propylbenzene Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:167858-56-2)1-Bromo-2-fluoro-4-propylbenzene
Purity:99%
Quantity:5g
Price ($):309.0